Cas no 1351617-44-1 (3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide
• CAS No: 1351617-44-1
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6295576
• PubChem ID: 56765672
• Update Time: 2025-05-26

3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide
• 1351617-44-1
• F6210-0207
• VU0536884-1
• AKOS024538903

• Inchi： 1S/C14H18N2O3/c1-19-12-5-2-10(3-6-12)4-7-13(17)16-11-8-14(18)15-9-11/h2-3,5-6,11H,4,7-9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： KDIGVPAFSDWHDU-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)NC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide

Introduction to 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide (CAS No. 1351617-44-1)

3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide, with the CAS number 1351617-44-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group and a 5-oxopyrrolidinyl moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide consists of a propanamide backbone linked to a 4-methoxyphenyl group and a 5-oxopyrrolidinyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects. The methoxyphenyl group is known for its ability to enhance lipophilicity and improve membrane permeability, while the 5-oxopyrrolidinyl moiety contributes to the compound's stability and bioavailability.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide in various pharmacological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide has also been investigated for its neuroprotective properties. Preclinical studies in animal models have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism by which 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide exerts its neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the enhancement of antioxidant defenses.

In addition to its therapeutic applications, 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its development as a drug candidate. The compound's high bioavailability and low toxicity profile make it an attractive option for further clinical evaluation.

The synthesis of 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide involves several well-established chemical reactions, including coupling reactions and cyclization steps. The synthetic route is designed to optimize yield and purity while minimizing the formation of by-products. This ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

In conclusion, 3-(4-methoxyphenyl)-N-(5-oxopyrrolidin-3-yl)propanamide (CAS No. 1351617-44-1) is a promising compound with diverse therapeutic potential. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further research and development in the fields of inflammation, neurodegeneration, and other related areas. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.